Cas no 175854-39-4 (Tris-BOC-Cyclen)

Tris-BOC-Cyclen structure
Tris-BOC-Cyclen structure
Product Name:Tris-BOC-Cyclen
CAS No:175854-39-4
MF:C23H44N4O6
MW:472.618666648865
MDL:MFCD09953471
CID:92169
PubChem ID:329763079
Update Time:2025-04-18

Tris-BOC-Cyclen Chemical and Physical Properties

Names and Identifiers

    • Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
    • 1,4,7-Tri-Boc-1,4,7,10-tetraazacyclododecane
    • 1,4,7-tris-Boc-1,4,7,10-tetraaza-cyclododecane
    • N,N',N''-Tri-Boc-cyclen
    • tritert-butyl 1,4,7,10-tetrazacyclododecane-1,4,7-tricarboxylate
    • Tri-tert-butyl 1,4,7,10-tetraazacyclotetradecane-1,4,7-tricarboxylate
    • TriBoc-Cyclen
    • N,N',N''-tris-Boc-cyclen
    • 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, tris(1,1-diMethylethyl) ester
    • 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, 1,4,7-tris(1,1-dimethylethyl) ester
    • Tris-BOC-Cyclen
    • 1,4,7-Tri-Boc-1,4,7,10-tetraazacyclododecane, 98%
    • FT-0721142
    • AKOS015911763
    • C23H44N4O6
    • A3904
    • DS-4003
    • CS-W004649
    • SCHEMBL2220355
    • 1,4,7-tri-Boc-1,4,7,10-tetraaza-cyclododecane
    • DTXSID60447053
    • MFCD09953471
    • AMY7627
    • 1,4,7-tris-(t-butyl-oxycarbonyl)-1,4,7,10-tetraazacyclododecane
    • 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylicacid,1,4,7-tris(1,1-dimethylethyl)ester
    • J-011140
    • 175854-39-4
    • Tri-tert-Butyl1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
    • DB-027331
    • SY067569
    • 1,4,7-tri-tert-butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
    • HY-W004649
    • MDL: MFCD09953471
    • Inchi: 1S/C23H44N4O6/c1-21(2,3)31-18(28)25-12-10-24-11-13-26(19(29)32-22(4,5)6)15-17-27(16-14-25)20(30)33-23(7,8)9/h24H,10-17H2,1-9H3
    • InChI Key: ZXASHTYJQJMCQR-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CCNCCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

  • Exact Mass: 472.32600
  • Monoisotopic Mass: 472.32608514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.065
  • Melting Point: 72-73 ºC
  • Boiling Point: 541.1°C at 760 mmHg
  • Flash Point: Not available
  • Refractive Index: 1.513
  • PSA: 100.65000
  • LogP: 3.44340
  • Vapor Pressure: Not available
  • Solubility: Insoluble in water
  • Sensitiveness: Hygroscopic

Tris-BOC-Cyclen Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

Tris-BOC-Cyclen Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Tris-BOC-Cyclen Production Method

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